5-Amino-4-methylpentan-1-ol hydrochloride

• IUPAC Name: 5-amino-4-methylpentan-1-ol;hydrochloride
• InChI: InChI=1S/C6H15NO.ClH/c1-6(5-7)3-2-4-8;/h6,8H,2-5,7H2,1H3;1H
• InChI Key: JNMQDKLCDPRHCW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCO)CN.Cl
• Molecular Formula: C6H16ClNO
• Molecular Weight: 153.65 g/mol

Description

5-Amino-4-methylpentan-1-ol hydrochloride is an organic compound with the CAS Number: 1864058-14-9. It has a molecular weight of 153.65. The compound is typically stored at room temperature and appears as an oil.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. The compound has a molecular weight of 153.65. Unfortunately, other physical and chemical properties like boiling point, density, and solubility were not found in the search results.

Scientific Research Applications

Chemical Synthesis and Precursors

• Synthesis of Proline Derivatives : 5-Amino-4-methylpentan-1-ol hydrochloride is used as a precursor in the synthesis of trans-4-methylproline, a valuable amino acid derivative. This is achieved through various hydrogenation processes (Nevalainen & Koskinen, 2001).
• Pyrimidine Derivative Synthesis : The compound plays a role in the synthesis of condensed pyrimidines, which are evaluated for their anti-inflammatory and analgesic activities (Sondhi et al., 2008).

Biological and Medical Research

• Antiviral and Cytotoxic Evaluation : Nitrogenous compounds derived from deep-sea fungi, which include derivatives of this compound, are studied for their potential antiviral and cytotoxic activities (Luo, Zhou, & Liu, 2018).
• Multiple Sclerosis Treatment : Isotopologues of CX3CR1 antagonists, synthesized using d-Leucinol (a form of 5-Amino-4-methylpentan-1-ol), are developed for the treatment of multiple sclerosis (Malmquist & Ström, 2012).

Analytical and Material Science

• Electrosynthesis Research : The compound is used in electrosynthesis studies, investigating the yields and qualities of various derivatives through electroreduction processes (Konarev, Lukyanets, & Negrimovskii, 2007).
• Development of pH Probes : Derivatives of this compound are used in the creation of water-soluble fluorescent and colorimetric pH probes, showcasing potential for real-time pH sensor applications (Diana, Caruso, Tuzi, & Panunzi, 2020).

Catalysis and Chemical Reactions

• Catalytic Studies : The compound is referenced in catalytic studies involving the dehydration of 4-methylpentan-2-ol, shedding light on the acid-base properties of various oxides (Cutrufello et al., 2002).
• Gas Chromatography Methods : Analytical methods involving gas chromatography use 4-amino-2-methylpentane, closely related to this compound, for quality testing and substance analysis (Zhao et al., 2017).

Safety and Hazards

The compound has been classified with the signal word 'Warning’. Hazard statements associated with it include H315, H319, and H335. These correspond to skin irritation, serious eye irritation, and respiratory irritation respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.